Cas no 856061-59-1 (1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 856061-59-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2111826
• Update Time: 2023-08-04

1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-phenyl-1H-Pyrazole-3-carboxylic acid
• COR0001345
• 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-2-14-11(8-10(13-14)12(15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16)
• InChI Key： LABWYLGWRYXTKX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles